Cas no 2228318-75-8 (O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine)

• Product Name: O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine
• CAS No: 2228318-75-8
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6029789
• PubChem ID: 165755513
• Update Time: 2025-05-25

O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine
• O-[2-(2-bromo-3-methoxyphenyl)propyl]hydroxylamine
• 2228318-75-8
• EN300-1904834

• Inchi： 1S/C10H14BrNO2/c1-7(6-14-12)8-4-3-5-9(13-2)10(8)11/h3-5,7H,6,12H2,1-2H3
• InChI Key： ZFPGIEVPLSPFPF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C)CON)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine

Professional Introduction to Compound with CAS No. 2228318-75-8 and Product Name: O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine

The compound with the CAS number 2228318-75-8 and the product name O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both bromo and methoxy substituents in the aromatic ring, coupled with a propyl chain linked to a hydroxylamine group, makes it a versatile intermediate for the synthesis of various bioactive molecules.

In recent years, there has been a growing interest in the development of novel scaffolds that can serve as precursors for drug discovery. The O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine molecule, with its distinct chemical features, has been explored in several research studies for its potential role in modulating biological pathways. The bromo substituent, in particular, offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules.

The hydroxylamine group attached to the propyl chain introduces a polar moiety that can enhance solubility and binding affinity to biological targets. This feature is particularly valuable in the design of small-molecule drugs that require optimal pharmacokinetic properties. Furthermore, the methoxy group on the aromatic ring contributes to electronic and steric effects that can influence the compound's reactivity and selectivity in biological systems.

Recent studies have highlighted the utility of O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine as a building block for the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted by therapeutic agents. The combination of a bromo group and a hydroxylamine moiety provides a framework that can be readily modified to achieve high specificity against particular kinase isoforms. For instance, modifications at the propyl chain can fine-tune interactions with the ATP-binding site of kinases, leading to improved drug efficacy.

Another area where this compound has shown promise is in the development of anticancer agents. Cancer research has increasingly focused on targeting specific molecular pathways that drive tumor growth and metastasis. The structural features of O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine make it a suitable candidate for designing molecules that can inhibit key enzymes involved in cancer progression. By leveraging its reactivity, researchers have been able to generate derivatives with enhanced cytotoxicity against various cancer cell lines.

The synthesis of O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the bromination of 2-methoxybenzaldehyde, followed by condensation with hydroxylamine to form an intermediate that is subsequently coupled with 1-bromopropane via nucleophilic substitution. This synthetic route underscores the compound's accessibility and its potential for large-scale production.

In terms of pharmacological activity, preliminary studies have suggested that derivatives of O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine exhibit inhibitory effects on certain enzymes associated with inflammatory responses. The hydroxylamine group is known to interact with amide bonds, which are prevalent in enzyme active sites. By modulating these interactions, it may be possible to develop novel anti-inflammatory agents that offer alternatives to existing therapies.

The compound's structural motif also finds relevance in the field of neurology. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and oxidative stress. The ability of O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine to engage with biological targets suggests its potential as a precursor for drugs designed to mitigate these pathological processes. Further investigation into its interactions with proteins involved in neurodegeneration could yield valuable insights into new therapeutic strategies.

From a computational chemistry perspective, virtual screening methods have been employed to identify how O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine might interact with biological targets. Molecular docking simulations have revealed promising binding affinities with several protein receptors, indicating its potential as an allosteric modulator or scaffold for drug design. These computational approaches complement experimental efforts by providing rapid screening of analogs before synthetic preparation.

The environmental impact of synthesizing and utilizing O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine is also an important consideration. Efforts have been made to optimize synthetic routes for higher yields while minimizing waste generation. Green chemistry principles have been integrated into its production process, ensuring compliance with sustainable practices without compromising efficiency or purity.

In conclusion, O-2-(2-bromo-3-methoxyphenyl)propylhydroxylamine (CAS No. 2228318-75-8) represents a significant contribution to pharmaceutical chemistry due to its versatile structure and potential applications across multiple therapeutic areas. Its unique combination of functional groups makes it an invaluable intermediate for drug discovery efforts aimed at developing novel therapeutics for diseases such as cancer, inflammation, and neurodegenerative disorders.